Cas no 2613382-03-7 (1-[(Tert-butoxy)carbonyl]-3-(methylsulfanyl)azetidine-3-carboxylic acid)

• Product Name: 1-[(Tert-butoxy)carbonyl]-3-(methylsulfanyl)azetidine-3-carboxylic acid
• CAS No: 2613382-03-7
• MF: C₁₀H₁₇NO₄S
• MW: 247.311281919479
• CID: 5464375
• Update Time: 2025-05-22

1-[(Tert-butoxy)carbonyl]-3-(methylsulfanyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z4919347302
• 1-[(tert-butoxy)carbonyl]-3-(methylsulfanyl)azetidine-3-carboxylic acid
• 1-[(Tert-butoxy)carbonyl]-3-(methylsulfanyl)azetidine-3-carboxylic acid

• Inchi： 1S/C10H17NO4S/c1-9(2,3)15-8(14)11-5-10(6-11,16-4)7(12)13/h5-6H2,1-4H3,(H,12,13)
• InChI Key： JRMNMYAPRMIRMN-UHFFFAOYSA-N
• SMILES： S(C)C1(C(=O)O)CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 247.08782920 g/mol
• Monoisotopic Mass: 247.08782920 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.1
• Molecular Weight: 247.31

Additional information on 1-[(Tert-butoxy)carbonyl]-3-(methylsulfanyl)azetidine-3-carboxylic acid

Comprehensive Overview of 1-[(Tert-butoxy)carbonyl]-3-(methylsulfanyl)azetidine-3-carboxylic acid (CAS No. 2613382-03-7)

1-[(Tert-butoxy)carbonyl]-3-(methylsulfanyl)azetidine-3-carboxylic acid (CAS No. 2613382-03-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This azetidine derivative is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group and a methylsulfanyl moiety, which make it a versatile intermediate in synthetic chemistry. The compound's molecular formula and precise structure have been validated through advanced spectroscopic techniques, ensuring its reliability for high-value applications.

In recent years, the demand for Boc-protected azetidine derivatives like CAS 2613382-03-7 has surged due to their role in drug discovery. Researchers are particularly interested in its potential as a building block for protease inhibitors and small-molecule therapeutics. The compound's carboxylic acid functionality allows for further derivatization, enabling the synthesis of novel compounds with tailored biological activities. This aligns with the growing trend of fragment-based drug design (FBDD), where small, well-characterized molecules serve as starting points for developing new drugs.

The synthesis of 1-[(Tert-butoxy)carbonyl]-3-(methylsulfanyl)azetidine-3-carboxylic acid typically involves multi-step organic reactions, including Boc protection and sulfur incorporation. Its stability under standard laboratory conditions makes it a practical choice for industrial-scale production. Moreover, the compound's solubility profile in common organic solvents like dichloromethane and dimethyl sulfoxide (DMSO) facilitates its use in diverse reaction setups. These properties are critical for researchers exploring green chemistry and sustainable synthesis methodologies.

From an analytical perspective, CAS 2613382-03-7 is often characterized using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques ensure high purity and confirm the compound's structural integrity, which is essential for regulatory compliance in pharmaceutical applications. The compound's chromatographic behavior and mass spectral data have been documented in several peer-reviewed studies, further solidifying its credibility in the scientific community.

The versatility of 1-[(Tert-butoxy)carbonyl]-3-(methylsulfanyl)azetidine-3-carboxylic acid extends beyond pharmaceuticals. It has shown promise in material science, particularly in the development of functionalized polymers and coordination complexes. Its azetidine ring and thioether group offer unique electronic properties that can be exploited in designing advanced materials with applications in catalysis and nanotechnology. This interdisciplinary relevance makes it a compound of interest in both academic and industrial research.

In the context of search engine optimization (SEO), queries related to "Boc-azetidine synthesis", "methylsulfanyl derivatives in drug discovery", and "CAS 2613382-03-7 applications" reflect the compound's growing prominence. Addressing these search trends, this overview highlights the compound's synthetic utility, analytical benchmarks, and emerging applications, ensuring it meets the informational needs of chemists, researchers, and industry professionals.

Looking ahead, the continued exploration of 1-[(Tert-butoxy)carbonyl]-3-(methylsulfanyl)azetidine-3-carboxylic acid is expected to yield innovative solutions in medicinal chemistry and material engineering. Its compatibility with high-throughput screening platforms and combinatorial chemistry techniques positions it as a key player in the next generation of chemical research. As such, this compound exemplifies the intersection of molecular innovation and practical applicability, driving progress across multiple scientific disciplines.